Cas no 65462-57-9 (2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid)

2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring a methoxyanilino functional group. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing nitro groups and the potential for further functionalization at the aromatic and carboxylic acid sites. Its structural properties make it a candidate for applications in the development of dyes, pharmaceuticals, or agrochemical intermediates. The presence of both nitro and methoxy substituents may influence reactivity in electrophilic or nucleophilic aromatic substitution reactions. The carboxylic acid moiety allows for salt formation or esterification, expanding its utility in derivatization. Care should be taken in handling due to the potential explosive nature of polynitro aromatic compounds.
2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid structure
65462-57-9 structure
Product Name:2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid
CAS No:65462-57-9
MF:C14H11N3O7
MW:333.253043413162
CID:2793955
PubChem ID:12382724
Update Time:2025-10-18

2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS022060984
    • DTXSID90495547
    • 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid
    • 2-[(2-methoxyphenyl)amino]-3,5-dinitrobenzoic acid
    • 65462-57-9
    • Benzoic acid, 2-[(2-methoxyphenyl)amino]-3,5-dinitro-
    • STL185570
    • Inchi: 1S/C14H11N3O7/c1-24-12-5-3-2-4-10(12)15-13-9(14(18)19)6-8(16(20)21)7-11(13)17(22)23/h2-7,15H,1H3,(H,18,19)
    • InChI Key: VAPCNSINPSIWDZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1NC1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 333.05969970Da
  • Monoisotopic Mass: 333.05969970Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 150Ų

2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid Pricemore >>

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Additional information on 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid

Recent Advances in the Study of 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid (CAS: 65462-57-9)

2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid (CAS: 65462-57-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its nitrobenzoic acid core and methoxyanilino substituent, exhibits unique biochemical properties that make it a promising candidate for further research. Recent studies have explored its mechanism of action, pharmacological effects, and potential therapeutic uses, particularly in the context of inflammation and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid. The researchers demonstrated that this compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), in vitro and in vivo. The study highlighted its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, recent research has also explored the anticancer potential of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid induces apoptosis in several cancer cell lines, including breast and colon cancer, by activating the intrinsic mitochondrial pathway. The study suggested that the compound's nitro groups play a critical role in its pro-apoptotic activity, making it a viable candidate for further preclinical evaluation.

Another area of interest is the compound's potential as a modulator of oxidative stress. A 2023 study in Free Radical Biology and Medicine found that 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid exhibits significant antioxidant properties, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a multifunctional therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Despite these promising findings, challenges remain in the development of 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid as a therapeutic drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in the field of chemical biology and medicinal chemistry.

In conclusion, recent studies on 2-(2-Methoxyanilino)-3,5-dinitrobenzoic acid (CAS: 65462-57-9) have shed light on its diverse pharmacological properties, including anti-inflammatory, anticancer, and antioxidant effects. While further research is needed to fully elucidate its therapeutic potential, the compound represents a promising avenue for drug discovery and development in the coming years.

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